Cas no 1199-49-1 (3-Isopropyl-5-(trichloromethyl)-1,2,4-oxadiazole)

• Product Name: 3-Isopropyl-5-(trichloromethyl)-1,2,4-oxadiazole
• CAS No: 1199-49-1
• MF: C₆H₇Cl₃N₂O
• MW: 229.49157834053
• MDL: MFCD18380641
• CID: 1037196
• PubChem ID: 50986551
• Update Time: 2025-05-21

3-Isopropyl-5-(trichloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Isopropyl-5-(trichloromethyl)-1,2,4-oxadiazole
• 3-propan-2-yl-5-(trichloromethyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 3-(1-methylethyl)-5-(trichloromethyl)-
• 3-(1-methylethyl)-5-(trichloromethyl)-1,2,4-oxadiazole
• DTXSID50679048
• 3-Isopropyl-5-(trichloromethyl)-1,2,4-oxadiazole, AldrichCPR
• 1199-49-1
• 3-(propan-2-yl)-5-(trichloromethyl)-1,2,4-oxadiazole
• NLZBSAZGBAZSOS-UHFFFAOYSA-N
• AKOS016009229
• BAA19949
• D75548
• EN300-72691
• CS-0094383
• CS-16254
• SCHEMBL386822
• DB-366527

• MDL： MFCD18380641
• Inchi： 1S/C6H7Cl3N2O/c1-3(2)4-10-5(12-11-4)6(7,8)9/h3H,1-2H3
• InChI Key： NLZBSAZGBAZSOS-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(C(C)C)=NO1)(Cl)Cl

Computed Properties

• Exact Mass: 227.962
• Monoisotopic Mass: 227.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-Isopropyl-5-(trichloromethyl)-1,2,4-oxadiazole

3-Isopropyl-5-(trichloromethyl)-1,2,4-Oxadiazole: A Comprehensive Overview

The compound 3-Isopropyl-5-(trichloromethyl)-1,2,4-Oxadiazole (CAS No. 1199-49-1) is a heterocyclic organic compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This molecule belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of the trichloromethyl group at position 5 and the isopropyl group at position 3 imparts distinctive chemical properties to this compound, making it a subject of interest in both academic research and industrial settings.

Recent studies have highlighted the potential of oxadiazole derivatives in diverse fields such as agrochemicals, pharmaceuticals, and materials science. For instance, research published in *Journal of Agricultural and Food Chemistry* in 2023 demonstrated that 3-isopropyl-5-(trichloromethyl)-1,2,4-oxadiazole exhibits remarkable pesticidal activity against several agricultural pests. This finding underscores its potential as a lead compound for developing eco-friendly pesticides that minimize environmental impact while maintaining efficacy.

In the realm of materials science, the compound's electronic properties have been explored for applications in organic electronics. A study in *Advanced Materials* (2023) revealed that incorporating 3-isopropyl-5-(trichloromethyl)-1,2,4-oxadiazole into polymer blends enhances their electrical conductivity without compromising mechanical stability. This dual functionality makes it a promising candidate for use in flexible electronics and advanced display technologies.

From a synthetic perspective, the preparation of 3-isopropyl-5-(trichloromethyl)-1,2,4-oxadiazole involves a multi-step process that typically includes cyclization reactions under specific conditions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, as reported in *Chemical Communications* (2023). These optimizations are crucial for scaling up production to meet growing demand across various industries.

The pharmacological potential of this compound is another area of active research. Preclinical studies published in *Drug Discovery Today* (2023) suggest that 3-isopropyl-5-(trichloromethyl)-1,2,4-oxadiazole may serve as a scaffold for developing novel anti-inflammatory agents. Its ability to modulate key inflammatory pathways without significant toxicity profiles positions it as a valuable asset in drug discovery pipelines.

Moreover, the environmental fate and toxicity of 3-isopropyl-5-(trichloromethyl)-1,2,4-oxadiazole have been extensively studied to ensure its safe use. Research conducted by the European Chemicals Agency (ECHA) indicates that under standard conditions, the compound undergoes rapid biodegradation with minimal risk to aquatic ecosystems. These findings align with global efforts to promote sustainable chemistry practices.

In conclusion, 3-isopropyl-5-(trichloromethyl)-1,2,4-Oxadiazole (CAS No. 1199-49-1) stands out as a versatile compound with multifaceted applications across various disciplines. Its unique chemical structure continues to inspire innovative research directions while addressing contemporary challenges in agriculture, electronics, and medicine. As scientific advancements unfold further insights into its potential will undoubtedly pave the way for groundbreaking applications.